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Compound of Interest

Compound Name: 2-Tridecanone

Cat. No.: B165437

For Researchers, Scientists, and Drug Development Professionals

Naturally derived from the wild tomato species Lycopersicon hirsutum f. glabratum, 2-
Tridecanone presents a compelling case as a biopesticide with a unique mode of action.[1]
This guide provides a comparative analysis of 2-Tridecanone's performance against
conventional synthetic pesticides and other biopesticides, focusing on cost-effectiveness,
efficacy, and environmental impact. The information herein is curated to support research and
development professionals in making informed decisions regarding the potential of 2-
Tridecanone in sustainable pest management programs.

Performance and Efficacy: A Comparative Analysis

2-Tridecanone has demonstrated significant insecticidal and repellent properties against a
range of agricultural pests. Its efficacy, however, must be weighed against its cost and the
performance of established alternatives.

Table 1: Comparative Efficacy of 2-Tridecanone and Alternative Insecticides
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Efficacy Metric
Compound Target Pest Source
(LC50)

) Tomato Fruitworm
2-Tridecanone o 17.05 pg/cm2 [2]
(Heliothis zea)

Cotton Bollworm
2-Tridecanone (Helicoverpa 5.549 mg/g (in diet) [1]

armigera)

] Tomato Fruitworm
Malathion o 4.08 pg/cm? [2]
(Heliothis zea)

Tomato Fruitworm
Methomyl o 2.01 pg/cm? [2]
(Heliothis zea)

) Field application,
Tomato Fruitworm
Neem Seed Extract ) comparable
) ) (Helicoverpa ) [3114]
(Azadirachtin) ) marketable yield to
armigera) )
Emamectin benzoate

Tomato Fruitworm Field application,
Emamectin Benzoate (Helicoverpa effective pest [3114]
armigera) suppression

LC50 (Lethal Concentration, 50%) is the concentration of a substance that is fatal to 50% of the
test organisms.

Cost-Effectiveness Analysis

A comprehensive cost-effectiveness analysis requires consideration of production costs,
application costs, and the economic benefits derived from crop protection. While specific large-
scale production cost data for 2-Tridecanone is not publicly available, we can extrapolate and
compare based on existing data for other biopesticides.

Table 2: Cost-Benefit Comparison of Biopesticides and Synthetic Pesticides in Tomato
Cultivation
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. Marketable Net Cost-
Pesticide Total Cost ] )
Yield ( Revenue Benefit Source
Treatment (USD/ha) .
kg/ha) (USD/ha) Ratio (CBR)
Approx. 20-
Neem Seed Comparable ]
30 . High 1:9.26 [3][4]
Extract ] to synthetic
(Estimated)
Emamectin ) )
150 - 200 High High 1:3.23 [5]
Benzoate
Spinosad 45 N N
sc Not specified 23,800 Not specified 1:7.0 [6]
Chlorantranili - B
Not specified 22,900 Not specified 1:6.8 [6]
prole 18.5 SC
Untreated
Low Low - [31[6]
Control

Note on 2-Tridecanone Costs: The production cost of 2-Tridecanone via chemical synthesis
would be dependent on the cost of starting materials and the complexity of the synthesis route.
As a naturally occurring compound, fermentation or extraction from bio-sources could also be
viable production methods, each with its own cost structure. Application costs for biopesticides
can range from approximately $21 to $84 per acre per application, depending on the product
and application rate.[7] For a robust cost-effectiveness model, further research into the scalable
and economical synthesis of 2-Tridecanone is essential.

Environmental and Non-Target Impact

A critical component of evaluating a biopesticide is its environmental footprint and its effects on
beneficial organisms.

Table 3: Environmental and Non-Target Organism Impact Profile
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o Toxicity to
Toxicity to
Ladybugs .
Honeybees . Aquatic .
Compound . (Coccinella o Persistence
(Apis Toxicity
. septempunctat
mellifera)
a)
Very toxic to
. Data not Data not . .
2-Tridecanone _ _ aquatic Not persistent
available available )
organisms
) ] ] ] ) ] Moderately
Permethrin Highly toxic Toxic Highly toxic )
persistent
] Generally low
Neem Oil Generally low

(Azadirachtin)

toxicity, can have
sublethal effects

toxicity

Moderately toxic

Low persistence

Spinosad

Highly toxic

Toxic

Moderately toxic

Low to moderate

persistence

Experimental Protocols

1. Determination of Lethal Concentration (LC50) - Filter Paper Bioassay

This protocol is adapted from methodologies used to assess the toxicity of insecticides to

lepidopteran larvae.[2]

¢ Objective: To determine the concentration of 2-Tridecanone that is lethal to 50% of a test

population of a target insect pest (e.g., Heliothis zea).

e Materials:

o Technical grade 2-Tridecanone

o Acetone (solvent)

o Whatman No. 1 filter paper (or equivalent)

o Petri dishes
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o Micropipette
o First-instar larvae of the target insect

o Incubator with controlled temperature, humidity, and photoperiod.

e Procedure:
o Prepare a stock solution of 2-Tridecanone in acetone.

o Create a series of dilutions from the stock solution to achieve a range of concentrations. A
control group with acetone only should also be prepared.

o Apply a fixed volume (e.g., 1 ml) of each dilution evenly to a filter paper placed in a Petri
dish. Allow the solvent to evaporate completely.

o Introduce a set number of first-instar larvae (e.g., 10-20) into each Petri dish.

o Seal the Petri dishes and place them in an incubator under controlled conditions (e.g.,
25°C, 70% RH, 16:8 L:D photoperiod).

o Record mortality at 24, 48, and 72-hour intervals. Larvae are considered dead if they do
not respond to gentle prodding with a fine brush.

o Use probit analysis to calculate the LC50 value and its 95% confidence limits from the
mortality data.

2. Non-Target Organism Toxicity Assessment - Honeybee (Apis mellifera) Acute Contact LD50

This protocol is based on the OECD Guideline 214 for testing the acute contact toxicity of
pesticides to honeybees.

¢ Objective: To determine the dose of 2-Tridecanone that is lethal to 50% of adult worker
honeybees upon direct contact.

o Materials:

o Technical grade 2-Tridecanone
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o Acetone (solvent)

o Micro-applicator capable of delivering precise droplets

o Young adult worker honeybees from a healthy, queen-right colony
o Cages for holding bees

o Sugar solution (50% w/v)

o Incubator with controlled temperature and humidity.

e Procedure:
o Prepare a range of concentrations of 2-Tridecanone in acetone.
o Anesthetize the bees lightly with carbon dioxide.

o Using a micro-applicator, apply a small, precise volume (e.g., 1 yL) of the test solution to
the dorsal thorax of each bee. A control group should be treated with acetone only.

o Place the treated bees in holding cages with access to a sugar solution.

o Maintain the cages in an incubator at a controlled temperature (e.g., 25 + 2°C) and
humidity.

o Record mortality at 4, 24, and 48 hours after application.

o Calculate the LD50 (Lethal Dose, 50%) using probit analysis.

Mode of Action: Signaling Pathway

2-Tridecanone's mode of action in insects is believed to involve the upregulation of the
cytochrome P450 (CYP) enzyme system. This system is crucial for detoxifying xenobiotics and
regulating essential physiological processes like hormone metabolism. Exposure to 2-
Tridecanone can trigger a broad transcriptional response in the insect's P450 genes, leading
to metabolic disruption and developmental defects.
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Caption: Proposed mode of action of 2-Tridecanone via induction of the Cytochrome P450

pathway.

Experimental Workflow for Cost-Effectiveness

Evaluation

A systematic approach is necessary to fully evaluate the cost-effectiveness of a new

biopesticide.
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Caption: Workflow for the comprehensive cost-effectiveness evaluation of a novel biopesticide.

In conclusion, 2-Tridecanone shows promise as a biopesticide, but a thorough and data-driven
evaluation of its cost-effectiveness is paramount for its successful development and adoption.
Further research should focus on optimizing production to reduce costs and conducting
extensive field trials to validate its efficacy and economic benefits under real-world agricultural
conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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